![molecular formula C15H17N5O3 B2518396 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide CAS No. 2097931-41-2](/img/structure/B2518396.png)
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide
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Description
2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide is a useful research compound. Its molecular formula is C15H17N5O3 and its molecular weight is 315.333. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Anti-inflammatory and Analgesic Applications : Researchers have synthesized a series of compounds using related chemical structures for potential anti-inflammatory and analgesic activities. These compounds were evaluated against standard drugs like Prednisolone® for their anti-inflammatory properties, showing comparable efficacy in certain cases (Amr et al., 2007). Additionally, compounds with modifications in the pyrimidine and oxazinone derivatives demonstrated potential analgesic, anticonvulsant, and antiparkinsonian activities (Amr et al., 2003).
Antiviral Applications : Certain derivatives have been synthesized with the aim of exploring antiviral activities. These compounds were assessed for their efficacy against various viruses, highlighting the potential of related chemical structures in antiviral drug development (Holý et al., 2002).
Antimicrobial Applications : The synthesis of new derivatives also explored their potential as antimicrobial agents. Compounds derived from similar chemical frameworks were tested for their antibacterial and antifungal activities, with some showing promising results compared to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Antioxidant Applications : Derivatives synthesized from the base chemical structure have been evaluated for their antioxidant properties. Certain compounds demonstrated significant antioxidant activity, highlighting the potential application of these molecules in combating oxidative stress (El‐Badawy et al., 2021).
Properties
IUPAC Name |
2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-methyl-6-oxo-1H-pyrimidin-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O3/c1-8-7-12(21)17-15(16-8)18-14(23)9(2)20-13(22)6-5-11(19-20)10-3-4-10/h5-7,9-10H,3-4H2,1-2H3,(H2,16,17,18,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQEYDOIRSOTGCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)NC(=O)C(C)N2C(=O)C=CC(=N2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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